6,7-Dimethylbenzofuran-2-carboxylic acid
Description
6,7-Dimethylbenzofuran-2-carboxylic acid (C₁₁H₁₀O₃) is a substituted benzofuran derivative characterized by methyl groups at the 6- and 7-positions of the benzofuran core and a carboxylic acid moiety at the 2-position.
Properties
Molecular Formula |
C11H10O3 |
|---|---|
Molecular Weight |
190.19 g/mol |
IUPAC Name |
6,7-dimethyl-1-benzofuran-2-carboxylic acid |
InChI |
InChI=1S/C11H10O3/c1-6-3-4-8-5-9(11(12)13)14-10(8)7(6)2/h3-5H,1-2H3,(H,12,13) |
InChI Key |
ZQWOLTVJEJDOFX-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C2=C(C=C1)C=C(O2)C(=O)O)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
The dimethoxy derivative (C₁₁H₁₂O₅) exhibits higher molecular weight and polarity compared to the dimethyl analog . Electron-Withdrawing Groups: The 6,7-difluoro derivative (C₉H₄F₂O₃) introduces electronegativity, likely altering reactivity and binding interactions in medicinal chemistry contexts .
Hybrid Systems: Compounds 3g and 3h integrate benzofuran with quinoline or naphthofuran moieties, creating extended π-systems. These hybrids are synthesized via Friedländer condensation under mild conditions, emphasizing efficiency for combinatorial chemistry .
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